Welcome to the BenchChem Online Store!
molecular formula C10H6BrF6NO B3192488 N-[4-(bromomethyl)-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide CAS No. 630125-84-7

N-[4-(bromomethyl)-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide

Cat. No. B3192488
M. Wt: 350.05 g/mol
InChI Key: GCIWCAMQJPRDKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08552002B2

Procedure details

To a solution of 60.9 g (224.6 mmol) of N-(4-methyl-3-trifluoromethyl-phenyl)-2,2,2-trifluoro-acetamide in 830 ml n-butyl acetate under a nitrogen atmosphere, 44 g (247 mmol) N-bromosuccinimide and 830 mg (5 mmol) azo-iso-butyronitrile are added. The suspension is heated up to 60° C. and then illuminated for 30 min by a Phillips low-voltage lamp (500 W; 10500 lm), whereby the temperature rises to 70-75° C. and a clear brown solution is formed. There is still remaining educt detectable, therefore another 22 g N-bromosuccinimide are added in 3 portions. After totally 6 h illumination, the resulting solid is filtered off and discarded and the filtrate concentrated. The residue is distributed between 2 l CH2Cl2 and 1 l H2O and the aqueous layer extracted with 1 l CH2Cl2. The organic phases are washed 4 times with 1 l H2O, 0.5 l brine, dried (Na2SO4) and concentrated. Column chromatography (SiO2; hexane/CH2Cl2 2:1→1:1) and crystallization from CH2Cl2/hexane yields the title compound: m.p.: 119-120° C.
Quantity
60.9 g
Type
reactant
Reaction Step One
Quantity
44 g
Type
reactant
Reaction Step One
[Compound]
Name
azo-iso-butyronitrile
Quantity
830 mg
Type
reactant
Reaction Step One
Quantity
830 mL
Type
solvent
Reaction Step One
Quantity
22 g
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9](=[O:14])[C:10]([F:13])([F:12])[F:11])=[CH:4][C:3]=1[C:15]([F:18])([F:17])[F:16].[Br:19]N1C(=O)CCC1=O>C(OCCCC)(=O)C>[Br:19][CH2:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9](=[O:14])[C:10]([F:13])([F:12])[F:11])=[CH:4][C:3]=1[C:15]([F:16])([F:17])[F:18]

Inputs

Step One
Name
Quantity
60.9 g
Type
reactant
Smiles
CC1=C(C=C(C=C1)NC(C(F)(F)F)=O)C(F)(F)F
Name
Quantity
44 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
azo-iso-butyronitrile
Quantity
830 mg
Type
reactant
Smiles
Name
Quantity
830 mL
Type
solvent
Smiles
C(C)(=O)OCCCC
Step Two
Name
Quantity
22 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
illuminated for 30 min by a Phillips low-voltage lamp (500 W; 10500 lm), whereby the temperature
Duration
30 min
CUSTOM
Type
CUSTOM
Details
rises to 70-75° C.
CUSTOM
Type
CUSTOM
Details
a clear brown solution is formed
FILTRATION
Type
FILTRATION
Details
the resulting solid is filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer extracted with 1 l CH2Cl2
WASH
Type
WASH
Details
The organic phases are washed 4 times with 1 l H2O, 0.5 l brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
Column chromatography (SiO2; hexane/CH2Cl2 2:1→1:1) and crystallization from CH2Cl2/hexane

Outcomes

Product
Details
Reaction Time
6 h
Name
Type
product
Smiles
BrCC1=C(C=C(C=C1)NC(C(F)(F)F)=O)C(F)(F)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
© Copyright 2024 BenchChem. All Rights Reserved.